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Compound of Interest

Compound Name: 6-Chlorobenzoxazole-2(3H)-thione

Cat. No.: B1299366 Get Quote

Core Chemical Properties of 6-
Chlorobenzoxazole-2(3H)-thione
This technical overview provides essential molecular information for 6-Chlorobenzoxazole-
2(3H)-thione, a compound of interest for researchers and professionals in drug development

and chemical synthesis.

Molecular Identity and Weight
The fundamental chemical properties of 6-Chlorobenzoxazole-2(3H)-thione are summarized

in the table below. These data are critical for experimental design, stoichiometric calculations,

and analytical characterization.

Identifier Value

Chemical Formula C₇H₄ClNOS[1][2][3]

Molecular Weight 185.63 g/mol [2][3]

CAS Number 22876-20-6[1][2][4]

The molecular formula, C₇H₄ClNOS, delineates the elemental composition of the molecule,

consisting of seven carbon atoms, four hydrogen atoms, one chlorine atom, one nitrogen atom,

one oxygen atom, and one sulfur atom. The molecular weight is a crucial parameter for
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converting between mass and moles, essential for preparing solutions of known concentrations

and for quantitative analysis.[1][2][3]

Structure and Logical Representation
To visualize the relationships between the core attributes of 6-Chlorobenzoxazole-2(3H)-
thione, the following diagram illustrates the connection between its chemical formula and its

calculated molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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